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Compound of Interest

Compound Name: 5-Fluoro-2-methylbenzoic acid

Cat. No.: B133532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 5-Fluoro-
2-methylbenzoic acid, a key intermediate in the synthesis of various pharmaceuticals and

other chemically significant molecules. This document outlines its fundamental

physicochemical characteristics, details the experimental methodologies for their determination,

and presents a logical workflow for one of its important synthetic transformations.

Core Physical and Chemical Properties
5-Fluoro-2-methylbenzoic acid is a fluorinated aromatic carboxylic acid. The presence of the

fluorine atom and the methyl group on the benzoic acid core significantly influences its

reactivity and physical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b133532?utm_src=pdf-interest
https://www.benchchem.com/product/b133532?utm_src=pdf-body
https://www.benchchem.com/product/b133532?utm_src=pdf-body
https://www.benchchem.com/product/b133532?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 33184-16-6

Molecular Formula C₈H₇FO₂

Molecular Weight 154.14 g/mol

Appearance White to light yellow crystalline powder

Melting Point 129-132 °C[1][2][3]

Boiling Point 262.1 °C at 760 mmHg[1]

Density 1.258 g/cm³[1]

pKa
Predicted to be slightly lower than 3.91 (based

on the pKa of 2-methylbenzoic acid)

Solubility in Water Sparingly soluble (predicted)

Experimental Protocols
The following sections detail the standard laboratory procedures for determining the key

physical properties of a solid organic compound like 5-Fluoro-2-methylbenzoic acid.

Melting Point Determination
The melting point is a critical indicator of purity for a crystalline solid.

Methodology:

Sample Preparation: A small amount of the dry, crystalline 5-Fluoro-2-methylbenzoic acid
is finely powdered. A capillary tube is sealed at one end and the powdered sample is packed

into the open end to a height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, which

typically consists of a heated block with a viewing lens and a thermometer.

Measurement: The block is heated at a steady, slow rate (approximately 1-2 °C per minute)

as the melting point is approached.
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Data Recording: The temperature at which the first drop of liquid appears and the

temperature at which the entire sample becomes a clear liquid are recorded. This range is

reported as the melting point. For a pure compound, this range is typically narrow (0.5-1 °C).

Boiling Point Determination
For a solid compound, the boiling point is determined at atmospheric pressure.

Methodology:

Sample Preparation: A small amount of 5-Fluoro-2-methylbenzoic acid is placed in a small

test tube. A capillary tube, sealed at one end, is inverted and placed in the test tube with the

open end submerged in the molten sample.

Apparatus Setup: The test tube is heated in a suitable heating bath (e.g., an oil bath)

equipped with a thermometer.

Measurement: The bath is heated until a continuous stream of bubbles emerges from the

open end of the capillary tube. The heating is then discontinued.

Data Recording: The temperature at which the liquid just begins to re-enter the capillary tube

is recorded as the boiling point.

Solubility Determination
A qualitative and semi-quantitative assessment of solubility in water can be performed as

follows.

Methodology:

Sample Preparation: A small, accurately weighed amount of 5-Fluoro-2-methylbenzoic
acid (e.g., 10 mg) is placed in a test tube.

Solvent Addition: A measured volume of deionized water (e.g., 1 mL) is added to the test

tube.

Observation: The mixture is agitated vigorously for a set period (e.g., 1 minute) at a

controlled temperature (e.g., 25 °C).
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Data Recording: The solubility is observed and can be described qualitatively (e.g., insoluble,

sparingly soluble, soluble). For a more quantitative measure, the undissolved solid can be

filtered, dried, and weighed, with the solubility calculated by difference.

Synthetic Pathway Visualization
5-Fluoro-2-methylbenzoic acid is a valuable starting material in organic synthesis. One

common reaction is its nitration to form 5-fluoro-2-methyl-3-nitrobenzoic acid, a key

intermediate for various pharmaceutical compounds.
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Caption: Synthetic workflow for the nitration of 5-Fluoro-2-methylbenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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